Triammonium hexafluorovanadate(3-)
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Description
Triammonium hexafluorovanadate(3-) is a coordination compound and an inorganic salt . It is a powder and its molecular formula is H12F6N3V . It is also known as Ammonium hexafluorovanadate (III) .
Synthesis Analysis
The synthesis of Triammonium hexafluorovanadate(3-) involves a two-step process. The first step entails conversion to the hexafluorovanadate (III) salt using ammonium bifluoride: V2O3 + 6(NH4)HF2 → 2(NH4)3VF6 + 3H2O. In the second step, the hexafluorovanadate is thermally decomposed: (NH4)3VF6 → 3NH3 + 3HF + VF3 .Molecular Structure Analysis
The molecular formula of Triammonium hexafluorovanadate(3-) is F6H12N3V-3. It belongs to the category of coordination compounds and inorganic salts .Chemical Reactions Analysis
The chemical reactions involving Triammonium hexafluorovanadate(3-) are as follows: V2O3 + 6(NH4)HF2 → 2(NH4)3VF6 + 3H2O and (NH4)3VF6 → 3NH3 + 3HF + VF3 .Safety and Hazards
Triammonium hexafluorovanadate(3-) is considered hazardous. It is an irritant and is toxic by ingestion, skin absorption, and inhalation . It is highly toxic by inhalation . Safety measures include washing thoroughly after handling, avoiding breathing dust/fume/gas/mist/vapors/spray, and using only outdoors or in a well-ventilated area .
Properties
IUPAC Name |
triazanium;vanadium;hexafluoride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/6FH.3H3N.V/h6*1H;3*1H3;/p-3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PURSFTZXXIKJST-UHFFFAOYSA-K |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[NH4+].[NH4+].[NH4+].[F-].[F-].[F-].[F-].[F-].[F-].[V] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
F6H12N3V-3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.05 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Powder; [Sigma-Aldrich MSDS] |
Source
|
Record name | Ammonium hexafluorovanadate | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/20226 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
CAS No. |
13815-31-1 |
Source
|
Record name | Vanadate(3-), hexafluoro-, triammonium salt | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013815311 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Vanadate(3-), hexafluoro-, triammonium salt | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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